1,6-Dihydro-4,7'-Epoxy-1-Methoxy-3',4'-Methylenedioxy-6-Oxo-3,8'-Lignan

• Molecular Formula: C20H20O5
• Molecular Weight: 340.4 g/mol
• InChI: InChI=1S/C20H20O5/c1-4-7-20(22-3)10-14-12(2)19(25-16(14)9-18(20)21)13-5-6-15-17(8-13)24-11-23-15/h4-6,8-10,12,19H,1,7,11H2,2-3H3
• InChIKey: HCKMSYACKQLOPY-UHFFFAOYSA-N

1,6-Dihydro-4,7'-Epoxy-1-Methoxy-3',4'-Methylenedioxy-6-Oxo-3,8'-Lignan: Identity, Source, and Core Structural Data for Procurement

1,6-Dihydro-4,7'-Epoxy-1-Methoxy-3',4'-Methylenedioxy-6-Oxo-3,8'-Lignan (CAS 67920-48-3) is a natural product classified as a neolignan [1]. It was first isolated and characterized from the stem bark of Ocotea veraguensis, as documented in foundational phytochemical literature [2]. The compound is a benzofuranoid, a subclass of neolignans, defined by its unique core structure that includes a benzofuran ring system fused with a methylenedioxy phenyl group and an epoxy bridge . Its molecular formula is C20H20O5, with a molecular weight of 340.37 g/mol .

Unique benzofuranoid neolignan chemotype for structural studies

Exclusive reported occurrence in Ocotea veraguensis stem bark

Serves as analytical reference standard for neolignan identification

• [1] Mamunur R. Khan, et al. Neolignans from stem bark of ocotea veraguensis. Phytochemistry. 1987, 26 (4): 1155-1158. View Source
• [2] 1,6-Dihydro-4,7'-Epoxy-1-Methoxy-3',4'-Methylenedioxy-6-Oxo-3,8'-Lignan - PeptideDB Entry. CAS: 67920-48-3. View Source

Why 1,6-Dihydro-4,7'-Epoxy-1-Methoxy-3',4'-Methylenedioxy-6-Oxo-3,8'-Lignan Cannot Be Replaced by Other Neolignans in Targeted Research

Direct substitution of 1,6-Dihydro-4,7'-Epoxy-1-Methoxy-3',4'-Methylenedioxy-6-Oxo-3,8'-Lignan with other neolignans or lignans is scientifically unsupported and risky for procurement. The Lauraceae family, including the Ocotea genus, is known for producing a vast array of structurally diverse neolignans, with over 270 distinct entities reported [1]. Even within the single species O. veraguensis, the original isolation study identified nine different neolignans, five of which were novel, demonstrating significant chemical diversity [2]. This specific compound features a unique benzofuranoid skeleton with a 4,7'-epoxy linkage and a 6-oxo group, a set of structural features not common to other in-class compounds . Therefore, substituting it with a more common or cheaper lignan without verifying exact structural equivalence would invalidate experimental outcomes. The sections below detail the available structural evidence, while explicitly noting the current limitations in comparative bioactivity data.

Benzofuranoid vs bicyclooctanoid skeleton The unique benzofuran core differentiates it from the dominant bicyclooctanoids in the same source; replacement may shift structural class.

Specific epoxy/oxo functional group set The 4,7'-epoxy and 6-oxo groups are not found in co-occurring neolignans; functional group mismatch can alter reactivity and identification.

Species-specific metabolite Reported only in O. veraguensis, not in other Lauraceae species; sourcing a different lignan may not represent this rare chemotype.

• [1] Li, Z., Li, B.B., Xiu, M.X., Wang, D., Xiong, D.X., Lee, H.S., Cui, L. Chemical Structures of Lignans and Neolignans Isolated from Lauraceae. Molecules 2018, 23(12), 3164. View Source
• [2] Mamunur R. Khan, et al. Neolignans from stem bark of ocotea veraguensis. Phytochemistry. 1987, 26 (4): 1155-1158. View Source

Evidence-Based Differentiation of 1,6-Dihydro-4,7'-Epoxy-1-Methoxy-3',4'-Methylenedioxy-6-Oxo-3,8'-Lignan from Closest Analogs

Unique Benzofuranoid Skeleton vs. Dominant Bicyclooctanoid Structure in O. veraguensis

In the original isolation from O. veraguensis, 1,6-Dihydro-4,7'-Epoxy-1-Methoxy-3',4'-Methylenedioxy-6-Oxo-3,8'-Lignan was identified as the sole benzofuranoid neolignan among the nine isolated compounds, whereas the majority (eight others) were classified as bicyclooctanoids [1]. This represents a distinct structural subclass differentiation. The compound's IUPAC name, (2S,3S,5R)-5-allyl-2-(benzo[d][1,3]dioxol-5-yl)-5-methoxy-3-methyl-2,3-dihydrobenzofuran-6(5H)-one, confirms its unique benzofuran core .

Structural Subclass

Head-to-head

Benzofuranoid vs Bicyclooctanoid (1 vs 8)

Class-level structural differentiation

Isolation from O. veraguensis stem bark

Evidence Dimension	Structural Subclass (Chemical Skeleton)
Target Compound Data	Benzofuranoid Neolignan
Comparator Or Baseline	Majority of other neolignans from O. veraguensis are Bicyclooctanoids
Quantified Difference	1 vs 8 (in the original isolation study)
Conditions	Isolation from stem bark of Ocotea veraguensis [1]

Why This Matters

For researchers, this structural distinction confirms that the compound is not a member of the more common bicyclooctanoid class, which is critical for studies focused on structure-activity relationships or specific biosynthetic pathways.

• [1] Mamunur R. Khan, et al. Neolignans from stem bark of ocotea veraguensis. Phytochemistry. 1987, 26 (4): 1155-1158. View Source

Distinct Epoxy and Oxo Functional Group Arrangement Differentiates from Other Neolignans

The compound's semi-systematic name, 1,6-Dihydro-4,7'-Epoxy-1-Methoxy-3',4'-Methylenedioxy-6-Oxo-3,8'-Lignan, directly specifies a unique combination of functional groups: a 4,7'-epoxy bridge, a 6-oxo (ketone) group, a 1-methoxy group, and a 3',4'-methylenedioxy moiety [1]. This specific arrangement is not observed in the other neolignans co-isolated from O. veraguensis, such as the dihydroxy- and trimethoxy-substituted bicyclooctanoids [2]. The presence of the 6-oxo group, in particular, suggests distinct reactivity and stability profiles compared to its non-oxidized analogs .

Functional Group Identity

Class-level

4,7′-epoxy, 6-oxo, 1-methoxy, 3′,4′-methylenedioxy

Structural identity verification

NMR/MS-based elucidation; not shared with co-isolated neolignans

Evidence Dimension	Functional Group Presence
Target Compound Data	Contains 4,7'-epoxy, 6-oxo, 1-methoxy, and 3',4'-methylenedioxy groups
Comparator Or Baseline	Other O. veraguensis neolignans, e.g., (7S,8R,1′S,2′S,3′R,4′S)-Δ8′-2′,4′-dihydroxy-3,3′5′-trimethoxy-4,5-methylenedioxy-1′,2′,3′,4′-tetrahydro-7.3′,8.1′-neolignan
Quantified Difference	Unique presence of 6-oxo group and 4,7'-epoxy linkage
Conditions	Based on structural elucidation from NMR and MS data [1]

Why This Matters

This unique functional group signature is the primary basis for its identification and purity assessment. Procurement decisions should be guided by verification of this specific structure, as any deviation would represent a different chemical entity with potentially different properties.

• [1] Mamunur R. Khan, et al. Neolignans from stem bark of ocotea veraguensis. Phytochemistry. 1987, 26 (4): 1155-1158. View Source
• [2] 1,6-Dihydro-4,7'-Epoxy-1-Methoxy-3',4'-Methylenedioxy-6-Oxo-3,8'-Lignan - PeptideDB Entry. CAS: 67920-48-3. View Source

Species-Specific Occurrence: Unique to Ocotea veraguensis Stem Bark

The compound has been reported to occur exclusively in Ocotea veraguensis [1]. A comprehensive 2018 review of lignans and neolignans from the Lauraceae family does not list this compound as being present in any other species, confirming its narrow botanical distribution [2]. This contrasts with more widely distributed lignans like veraguensin, which is found in multiple species within the Lauraceae family [2].

Species Occurrence

Class-level

Ocotea veraguensis only

Sourcing dependency review

Literature review; not reported in other species

Evidence Dimension	Natural Occurrence
Target Compound Data	Reported only in Ocotea veraguensis stem bark
Comparator Or Baseline	Veraguensin (a co-occurring lignan) is reported in multiple Lauraceae species
Quantified Difference	Single species vs. multiple species
Conditions	Literature review of Lauraceae lignans and neolignans [2]

Why This Matters

This species-specificity is crucial for procurement and research. It confirms the compound is a rare, specialized metabolite, not a common commodity chemical, and its supply is inherently linked to the sourcing of O. veraguensis.

• [1] Mamunur R. Khan, et al. Neolignans from stem bark of ocotea veraguensis. Phytochemistry. 1987, 26 (4): 1155-1158. View Source
• [2] Li, Z., Li, B.B., Xiu, M.X., Wang, D., Xiong, D.X., Lee, H.S., Cui, L. Chemical Structures of Lignans and Neolignans Isolated from Lauraceae. Molecules 2018, 23(12), 3164. View Source

Validated Applications for 1,6-Dihydro-4,7'-Epoxy-1-Methoxy-3',4'-Methylenedioxy-6-Oxo-3,8'-Lignan in Research and Industry

Analytical Reference Standard for Neolignan Research

Given its well-defined structure and unique occurrence in O. veraguensis, the primary validated application for this compound is as an analytical reference standard . It is essential for the identification and quantification of this specific neolignan in phytochemical studies, quality control of O. veraguensis extracts, or chemotaxonomic investigations of the Lauraceae family. Its use ensures accurate identification based on retention time and mass spectral data in techniques like HPLC and LC-MS.

Starting Material for Semi-Synthetic Derivatization Studies

The compound's unique combination of functional groups—particularly the 6-oxo (ketone) and epoxy moieties—makes it a valuable scaffold for synthetic chemists . Its procurement is justified for research programs focused on exploring the structure-activity relationships (SAR) of benzofuranoid neolignans. The ketone and epoxy groups offer distinct sites for chemical modification, allowing for the creation of a library of derivatives not accessible from more common bicyclooctanoid neolignans.

Investigation of Lauraceae Biosynthetic Pathways

As a distinct benzofuranoid neolignan from a plant known to produce predominantly bicyclooctanoids, this compound is a key probe for investigating the biosynthetic divergence in O. veraguensis [1]. Its procurement is critical for feeding experiments or enzymatic studies aimed at understanding the specific cyclization and oxidation steps that lead from a common phenylpropanoid precursor to this unique skeleton, as opposed to the major bicyclooctanoid products.

Natural Product Libraries and High-Throughput Screening

For organizations building diversity-oriented natural product screening libraries, the inclusion of 1,6-Dihydro-4,7'-Epoxy-1-Methoxy-3',4'-Methylenedioxy-6-Oxo-3,8'-Lignan adds a rare and structurally distinct chemotype [2]. Its procurement for this purpose is based on the principle of maximizing chemical space coverage. The compound's benzofuranoid core and specific substitution pattern offer a unique pharmacophore not represented by the more abundant lignans and neolignans typically found in commercial libraries.

Application

Selection Property

Validation Focus

Analytical reference standard

Structural identity confirmation

Retention time & mass spectral matching

Semi-synthetic derivatization studies

Reactive functional group handles

Ketone/epoxy modification potential

Biosynthetic pathway investigation

Benzofuranoid chemotype probe

Cyclization/oxidation step analysis

Diversity-oriented screening library

Rare benzofuranoid pharmacophore

Chemical space coverage

• [1] Mamunur R. Khan, et al. Neolignans from stem bark of ocotea veraguensis. Phytochemistry. 1987, 26 (4): 1155-1158. View Source
• [2] Li, Z., Li, B.B., Xiu, M.X., Wang, D., Xiong, D.X., Lee, H.S., Cui, L. Chemical Structures of Lignans and Neolignans Isolated from Lauraceae. Molecules 2018, 23(12), 3164. View Source